![molecular formula C24H24N2O3S B2815616 N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(m-tolyl)methanesulfonamide CAS No. 946297-71-8](/img/structure/B2815616.png)
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(m-tolyl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(m-tolyl)methanesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a type of sulfonamide derivative that has shown promising results in various research studies.
Scientific Research Applications
Anticancer Applications
The tetrahydroisoquinoline moiety is a common feature in molecules displaying a wide array of biological activities, including antitumor properties. For instance, derivatives maintaining the tetrahydroisoquinoline core, with modifications on the phenyl ring, have been synthesized and evaluated for their in vitro anticancer activity against several breast cancer cell lines. The study identified compounds with potent cytotoxicity, showcasing the potential of these derivatives in cancer therapy (Redda, Gangapuram, & Ardley, 2010).
Prodrug Forms
Sulfonamide derivatives have been explored as prodrug forms, aiming to enhance the solubility and bioavailability of pharmaceuticals. Research into N-acyl derivatives of model sulfonamides demonstrated their potential as prodrug forms, with studies revealing that these compounds can be hydrolyzed to yield the parent sulfonamide under physiological conditions, thereby enhancing drug delivery mechanisms (Larsen, Bundgaard, & Lee, 1988).
Molecular Synthesis and Drug Development
The synthesis and evaluation of novel derivatives incorporating the tetrahydroisoquinoline and sulfonamide groups have led to the discovery of molecules with significant bioactivity, including thiosemicarbazone analogs showing cytotoxic potency against various cell lines. This highlights the utility of these compounds in synthesizing new therapeutic agents with potential applications in treating diseases (Pingaew et al., 2012).
Mechanistic Insights and Chemical Transformations
Further research into the reactions and transformations involving sulfonamide derivatives has provided valuable mechanistic insights. For example, studies on the thermal generation of benzynes and their reactions with sulfonamides revealed processes leading to the formation of saturated heterocycles, which are crucial for developing new synthetic methodologies and for the synthesis of complex molecular structures (Wang, Zheng, & Hoye, 2018).
properties
IUPAC Name |
N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-1-(3-methylphenyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O3S/c1-18-7-5-8-19(15-18)17-30(28,29)25-22-13-12-20-11-6-14-26(23(20)16-22)24(27)21-9-3-2-4-10-21/h2-5,7-10,12-13,15-16,25H,6,11,14,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLGRAMCBUXPUHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CS(=O)(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CC=C4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(m-tolyl)methanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.